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Compound of Interest

Compound Name: Antibacterial agent 110

Cat. No.: B15140203

For Immediate Release

A comprehensive comparative analysis of "Antibacterial agent 110" (also known as
Compound 4e) against a panel of established antibiotics reveals its potent activity against
Pseudomonas aeruginosa, a challenging Gram-negative pathogen. This guide provides
researchers, scientists, and drug development professionals with a side-by-side evaluation of
its performance, supported by available in vitro data and detailed experimental protocols.

Executive Summary

"Antibacterial agent 110" demonstrates significant promise as a novel therapeutic agent for P.
aeruginosa infections. With a reported Minimum Inhibitory Concentration (MIC) of 1 pg/mL, it
exhibits potent antibacterial activity. Its unique multi-pronged mechanism of action, which
includes cell membrane disruption, metabolic arrest, induction of oxidative stress, and DNA
replication obstruction, distinguishes it from many existing antibiotic classes. This comparative
guide assesses "Antibacterial agent 110" against piperacillin-tazobactam, ceftazidime,
tobramycin, and ciprofloxacin, commonly used antibiotics in the clinical setting for treating P.
aeruginosa.

Data Presentation: In Vitro Susceptibility
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The following table summarizes the Minimum Inhibitory Concentration (MIC) values of
"Antibacterial agent 110" and comparator antibiotics against Pseudomonas aeruginosa. It is
important to note that these values are compiled from various studies and direct head-to-head
comparative studies may yield different results.

. . Mechanism of Action MIC against P. aeruginosa
Antibacterial Agent
Class (ng/mL)
Antibacterial agent 110 Multi-target 1[1]
) . B-lactam / B-lactamase
Piperacillin-Tazobactam o 4 (MICs0)[2]
inhibitor
Ceftazidime B-lactam (Cephalosporin) 2 (MICs0)[2]
Tobramycin Aminoglycoside 0.5 (MICs0)[2]
Ciprofloxacin Fluoroquinolone 0.25

Note: MICso represents the concentration at which 50% of isolates are inhibited.

Mechanism of Action of "Antibacterial Agent 110"

"Antibacterial agent 110" exhibits a multifaceted mechanism of action against P. aeruginosa,
targeting several critical cellular processes simultaneously. This multi-target approach may
reduce the likelihood of rapid resistance development.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative Analysis: "Antibacterial Agent 110" Versus
Existing Antibiotics for Pseudomonas aeruginosa Infections]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15140203#comparative-analysis-
of-antibacterial-agent-110-and-existing-antibiotics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b15140203#comparative-analysis-of-antibacterial-agent-110-and-existing-antibiotics
https://www.benchchem.com/product/b15140203#comparative-analysis-of-antibacterial-agent-110-and-existing-antibiotics
https://www.benchchem.com/product/b15140203#comparative-analysis-of-antibacterial-agent-110-and-existing-antibiotics
https://www.benchchem.com/product/b15140203#comparative-analysis-of-antibacterial-agent-110-and-existing-antibiotics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15140203?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

